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Compound of Interest

Compound Name: 1-Propane-d7-thiol

CAS No.: 1219803-52-7

Cat. No.: B1148944 Get Quote

The Isotopic Context: Why This Molecule Requires
Precision
While 1-Propane-d7-thiol shares the gross chemical hazards of its unlabeled parent (1-

propanethiol), it occupies a distinct tier in pharmaceutical research. It is primarily utilized in

Kinetic Isotope Effect (KIE) studies to probe metabolic stability. By substituting hydrogen with

deuterium, researchers aim to slow down cytochrome P450-mediated oxidation, potentially

improving the drug's half-life.

The Operational Paradox:

Safety Hazard: The molecule is a potent stench agent (odor threshold < 1 ppb) and highly

flammable.[1]

Economic Hazard: Unlike cheap bulk solvents, this is a high-value isotopic reagent. "Safety"

here encompasses both personnel protection and sample preservation.

Comparative Physicochemical Profile
Data extrapolated from unlabeled 1-Propanethiol with isotopic mass corrections.
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Property
1-Propanethiol
(Parent)

1-Propane-d7-thiol
(Deuterated)

Implications

CAS Number 107-03-9 1219803-52-7
Verify label before

use.[2]

Molecular Weight 76.16 g/mol 83.20 g/mol
Adjust stoichiometry

for d7 mass.

Boiling Point 67-68 °C ~66-67 °C

High volatility;

significant vapor

pressure at RT.

Flash Point -20 °C (-4 °F) ~ -20 °C
Extreme Flammability

Risk.

Density 0.841 g/mL ~0.92 g/mL

Denser than parent;

verify pipetting

volumes.

Odor Threshold ~0.00075 ppm Similar
Psychological hazard;

induces panic/nausea.

Critical Hazard Matrix (GHS Classification)
Based on read-across data from 1-Propanethiol.

Primary Hazards
H225 (Flammable Liquid Category 2): Highly flammable liquid and vapor.[1][3][4][5][6] The

flash point is well below freezing.[7] Static discharge in a glovebox is a critical ignition vector.

H302 (Acute Toxicity, Oral): Harmful if swallowed.[1][3][4]

H317 (Sensitization): May cause an allergic skin reaction.[1][3][4]

H410 (Environmental): Very toxic to aquatic life with long-lasting effects.[1][3][4]

The "Stench" Factor (Psychological Hazard)
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While not always lethal at detection levels, the odor of propyl mercaptan is debilitating.

Olfactory Fatigue: The nose desensitizes rapidly. Do not rely on smell to determine safety.[8]

Panic Response: A minor leak can trigger building-wide evacuations due to the smell

mimicking a natural gas leak (mercaptans are gas odorants).

Engineering Controls: The "Zero-Escape" Protocol
To handle 1-Propane-d7-thiol safely, you must implement a Self-Validating Containment

System. This system relies on negative pressure and chemical scrubbing to ensure no

molecules escape the hood.

Experimental Workflow Diagram
The following diagram illustrates the required engineering controls for synthesis or aliquoting.
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Figure 1: Closed-loop containment system. The bleach scrubber acts as the final gatekeeper,

chemically neutralizing any escaping thiol vapors before they reach the hood exhaust.

Protocol: The Double-Containment Standard
Primary Barrier: All transfers must occur via syringe or cannula through septa. Never open

the bottle to the atmosphere.

Secondary Barrier: The reaction vessel must be vented through a bleach trap (see Section

4).
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Decontamination Station: A beaker of 10% bleach must be present inside the hood during

work. All needles/syringes are immediately drawn up with bleach after use.

Chemical Neutralization: The Chemistry of Cleaning
Water and soap are ineffective against thiols. You must chemically oxidize the sulfur to a non-

volatile sulfonate.

The Oxidation Mechanism
The standard neutralizer is Sodium Hypochlorite (Bleach). The reaction proceeds in two

stages:[9][10]

Rapid: Oxidation to Disulfide (still smelly, insoluble).

Complete: Oxidation to Sulfonic Acid (odorless, water-soluble).

Crucial Warning: This reaction is exothermic. Do not treat large volumes of neat thiol with

concentrated bleach instantly; it may boil and disperse vapors.
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Figure 2: The oxidative degradation pathway. Step 2 is critical; stopping at the disulfide stage

(Step 1) often leads to residual odors and precipitation in waste lines.

Decontamination Procedure[10]
Preparation: Prepare a solution of 10-15% commercial bleach in water.

Glassware: Submerge all contaminated glassware in the bleach bath for a minimum of 4

hours (overnight is preferred).[9]

Spills (Trace): Cover with paper towels, then soak the towels with bleach. Let sit for 20

minutes before removal.

Waste Disposal: The neutralized bleach solution should be collected as "Oxidizing

Hazardous Waste." Do not mix with acids (releases chlorine gas) or ammonia (releases

chloramine).

Emergency Response
Spill Scenario (Outside Fume Hood)

Immediate Action: Evacuate the lab. Close the door.

Notification: Alert colleagues immediately to prevent panic regarding "gas leaks."

Re-entry: Only with Self-Contained Breathing Apparatus (SCBA) if the spill is significant

(>5mL).

Cleanup: Use a spill pillow or absorbent clay. Do not use bleach on a large puddle

immediately (heat generation). Absorb first, then treat the absorbent with dilute bleach in a

fume hood.[10][11]

First Aid
Inhalation: Move to fresh air immediately. Oxygen may be required.

Skin Contact: Wash with soap and water, then soak the area in a dilute bicarbonate solution

or use a specialized thiol-neutralizing skin wash if available. Do not use bleach on skin.
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Eye Contact: Rinse for 15 minutes. Consult an ophthalmologist.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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